Cas no 221030-80-4 (3-Fluoro-4-(methylthio)phenylboronic acid)
221030-80-4 structure
Product Name:3-Fluoro-4-(methylthio)phenylboronic acid
CAS No:221030-80-4
MF:C7H8BFO2S
MW:186.011624336243
MDL:MFCD12913934
CID:850838
PubChem ID:21933994
Update Time:2025-09-21
3-Fluoro-4-(methylthio)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-Fluoro-4-(methylthio)phenyl)boronic acid
- 3-Fluoro-4-(methylthio)phenylboronic acid
- Boronic acid, [3-fluoro-4-(methylthio)phenyl]-
- (3-fluoro-4-methylsulfanylphenyl)boronic acid
- DB-348181
- (3-Fluoro-4-(methylthio)phenyl)boronicacid
- 221030-80-4
- MFCD12913934
- SCHEMBL3492114
- BS-24972
- 3-Fluoro-4-(methylthio)benzeneboronic acid
- CNDNUZUKUGDDGL-UHFFFAOYSA-N
- [3-FLUORO-4-(METHYLSULFANYL)PHENYL]BORONIC ACID
- CS-0174464
- DTXSID40620307
- AKOS006335316
- (3-Fluoro-4-methylsulfanyl-phenyl)boronic acid
- D71636
-
- MDL: MFCD12913934
- Inchi: 1S/C7H8BFO2S/c1-12-7-3-2-5(8(10)11)4-6(7)9/h2-4,10-11H,1H3
- InChI Key: CNDNUZUKUGDDGL-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(B(O)O)=CC=1F
Computed Properties
- Exact Mass: 186.03200
- Monoisotopic Mass: 186.0322090g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.8Ų
Experimental Properties
- PSA: 65.76000
- LogP: 0.22740
3-Fluoro-4-(methylthio)phenylboronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
3-Fluoro-4-(methylthio)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019112631-25g |
(3-Fluoro-4-(methylthio)phenyl)boronic acid |
221030-80-4 | 97% | 25g |
$474.24 | 2023-09-02 | |
| Alichem | A019112631-100g |
(3-Fluoro-4-(methylthio)phenyl)boronic acid |
221030-80-4 | 97% | 100g |
$821.94 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F182901-25g |
3-Fluoro-4-(methylthio)phenylboronic acid |
221030-80-4 | 98% | 25g |
¥3052.90 | 2023-09-02 | |
| Chemenu | CM133858-5g |
(3-Fluoro-4-(methylthio)phenyl)boronic acid |
221030-80-4 | 98% | 5g |
$149 | 2021-08-05 | |
| Chemenu | CM133858-10g |
(3-Fluoro-4-(methylthio)phenyl)boronic acid |
221030-80-4 | 98% | 10g |
$248 | 2021-08-05 | |
| TRC | F596593-100mg |
3-Fluoro-4-(methylthio)phenylboronic acid |
221030-80-4 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | F596593-250mg |
3-Fluoro-4-(methylthio)phenylboronic acid |
221030-80-4 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | F596593-500mg |
3-Fluoro-4-(methylthio)phenylboronic acid |
221030-80-4 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | F596593-1g |
3-Fluoro-4-(methylthio)phenylboronic acid |
221030-80-4 | 1g |
$98.00 | 2023-05-18 | ||
| Chemenu | CM133858-5g |
(3-Fluoro-4-(methylthio)phenyl)boronic acid |
221030-80-4 | 98% | 5g |
$149 | 2022-09-01 |
3-Fluoro-4-(methylthio)phenylboronic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
221030-80-4 (3-Fluoro-4-(methylthio)phenylboronic acid) Related Products
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